Cas no 219930-67-3 (3-Amino-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 3-Amino-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 219930-67-3
• MF: C₁₀H₇N₅O₂
• MW: 229.194880723953
• MDL: MFCD00828837
• CID: 252291
• PubChem ID: 2774731
• Update Time: 2025-11-02

3-Amino-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,3-amino-1-(4-nitrophenyl)-
• 3-Amino-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile
• 3-amino-4-cyano-1-(4-nitro-phenyl)-1H-pyrazole
• AC1MCOUT
• AC1Q5323
• CTK4E8157
• HMS546O04
• Maybridge1_001896
• SureCN4911079
• 219930-67-3
• SCHEMBL4911079
• AKOS015997870
• AM9820
• FT-0614901
• DTXSID60379188
• 3-amino-1-(4-nitrophenyl)pyrazole-4-carbonitrile
• LS-06741
• EN300-69803
• XYSYYQMDXMZFDW-UHFFFAOYSA-N
• MFCD00828837
• Z1118584479

• MDL： MFCD00828837
• Inchi： 1S/C10H7N5O2/c11-5-7-6-14(13-10(7)12)8-1-3-9(4-2-8)15(16)17/h1-4,6H,(H2,12,13)
• InChI Key： XYSYYQMDXMZFDW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C=C(C#N)C(N)=N1)=O

Computed Properties

• Exact Mass: 229.06011
• Monoisotopic Mass: 229.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 492.3°Cat760mmHg
• Flash Point: 251.5°C
• Refractive Index: 1.725
• PSA: 110.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-Amino-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile

3-Amino-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile (CAS No. 219930-67-3): A Comprehensive Overview

3-Amino-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile (CAS No. 219930-67-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This heterocyclic compound, characterized by its pyrazole core and 4-nitrophenyl substituent, is widely studied for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its unique structural features, which make it a promising candidate for various pharmaceutical intermediates and functional materials.

The molecular structure of 3-Amino-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile combines multiple functional groups, including an amino group, a nitro group, and a cyano group. This combination enables diverse chemical reactivity, making it valuable for constructing complex molecular architectures. Recent studies have explored its role in the synthesis of heterocyclic compounds, which are crucial in developing new therapeutic agents and agrochemicals.

In the context of current research trends, 3-Amino-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile is often discussed in relation to AI-driven drug discovery and green chemistry. With the rise of computational chemistry and machine learning in pharmaceutical research, this compound has been identified as a potential building block for targeted drug design. Additionally, its synthesis pathways are being optimized to align with sustainable chemistry principles, reducing environmental impact while maintaining high yields.

The compound's nitrophenyl moiety contributes to its electron-withdrawing properties, which are essential in various photocatalytic and electrochemical applications. Recent publications have highlighted its utility in developing organic semiconductors and sensor materials, addressing growing demands in renewable energy and environmental monitoring technologies.

From a commercial perspective, 3-Amino-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. The global market for such fine chemicals is expanding, driven by increased R&D investments in precision medicine and advanced materials. Quality control measures, including HPLC and NMR analysis, ensure the compound meets stringent purity standards for research applications.

Safety considerations for handling 3-Amino-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation are recommended during experimental procedures. Researchers frequently search for storage conditions and solubility data for this compound, reflecting practical concerns in laboratory settings.

The future outlook for 3-Amino-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile appears promising, particularly in interdisciplinary research combining medicinal chemistry with nanotechnology. Its structural versatility positions it as a key player in developing next-generation biologically active molecules and smart materials. As synthetic methodologies advance, we anticipate broader applications emerging in both academic and industrial contexts.